Cas no 2309465-90-3 (9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride)

• Product Name: 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride
• CAS No: 2309465-90-3
• MF: C₉H₁₆ClF₂NO
• MW: 227.679248809814
• CID: 4787105
• Update Time: 2025-10-29

9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride

• Inchi： 1S/C9H15F2NO.ClH/c10-9(11)3-1-8(2-4-9)7-12-5-6-13-8;/h12H,1-7H2;1H
• InChI Key： UTBMOUALEBOZQT-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC2(CNCCO2)CC1)F

Computed Properties

• Exact Mass: 227.0888482 g/mol
• Monoisotopic Mass: 227.0888482 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• Molecular Weight: 227.68

Additional information on 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride

Introduction to 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride (CAS No. 2309465-90-3)

9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2309465-90-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the spirocyclic class, characterized by a unique structural framework where two cyclic structures are connected by a single atom. In this case, the molecule features a spirocyclic connection between an oxygen-containing ring and an azacyclic system, further distinguished by the presence of two fluorine atoms at the 9-position of the oxacycloalkane moiety. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

The structural motif of 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride is particularly intriguing due to its potential biological activity and synthetic versatility. The spirocyclic core imparts rigidity to the molecule, which can be advantageous in binding to biological targets with high specificity. Additionally, the presence of fluorine atoms is well-documented for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. This combination of features makes 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride a compelling scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the spirocyclic structure may interact favorably with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational analyses have indicated potential interactions with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders. The fluorine atoms are expected to play a crucial role in enhancing the binding affinity by participating in hydrophobic interactions and π-stacking interactions with aromatic residues in the target proteins.

The hydrochloride salt form of this compound not only improves its solubility in aqueous media but also enhances its pharmacokinetic properties. Solubility is a critical factor in drug formulation, as it directly influences absorption rates and bioavailability. By incorporating the hydrochloride moiety, 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride becomes more amenable to formulation into oral or injectable dosage forms, thereby expanding its therapeutic potential.

In parallel with computational studies, experimental investigations have begun to explore the pharmacological profile of 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride. Initial in vitro assays have shown promising results in modulating certain enzymatic activities relevant to disease pathways. For example, preliminary data suggest that this compound may exhibit inhibitory effects on specific kinases, potentially making it a lead compound for developing targeted therapies against cancers driven by aberrant kinase activity. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential role as a scaffold for structure-based drug design.

The synthesis of 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride represents a significant achievement in synthetic organic chemistry. The spirocyclic framework presents synthetic challenges due to the need for precise control over ring formation and functional group manipulation. Researchers have employed advanced synthetic strategies, including transition-metal-catalyzed reactions and stereocontrolled cyclizations, to construct this complex molecule efficiently. The introduction of fluorine atoms further adds complexity but also highlights the synthetic ingenuity required to access such heterocycles.

The growing interest in fluorinated heterocycles stems from their broad spectrum of biological activities and favorable pharmacokinetic properties. Fluorine substitution can significantly alter a molecule's metabolic fate, reducing susceptibility to degradation by cytochrome P450 enzymes and extending its half-life in vivo. Additionally, fluorine atoms can enhance binding interactions by increasing lipophilicity or by participating in specific non-covalent interactions with biological targets. These attributes make fluorinated compounds highly sought after in medicinal chemistry.

Future research directions for 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride include optimizing its synthesis for large-scale production and conducting comprehensive pharmacological evaluations across multiple disease models. Exploring derivatives of this scaffold through structure-based drug design could uncover novel analogs with enhanced potency and selectivity. Moreover, investigating its mechanism of action at the molecular level will provide valuable insights into its therapeutic potential and guide future development efforts.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and fragment-based drug discovery may accelerate the process of identifying biologically active derivatives of 9,9-Difluoro-1-oxa-4-azaspiro[5.5]undecane;hydrochloride. These approaches enable rapid testing of large libraries of compounds for activity against specific biological targets, thereby streamlining the identification of lead candidates for further optimization.

In conclusion, 9,9-Difluoro - 1 - oxa - 4 - azaspiro [ 5 . 5 ] undecane ; hydrochloride ( CAS No . 23094 -65 -90 -3 ) represents a promising chemical entity with significant potential in medicinal chemistry . Its unique structural features , coupled with favorable pharmacokinetic properties , make it an attractive scaffold for developing novel therapeutic agents . Ongoing research efforts are expected to yield valuable insights into its biological activities and mechanistic pathways , paving the way for innovative treatments against various diseases .